Cas no 1242339-23-6 (1-bromo-3,4-difluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-bromo-3,4-difluoro-2-(trifluoromethyl)benzene
• CAS No: 1242339-23-6
• MF: C₇H₂BrF₅
• MW: 260.986798763275
• CID: 1077102
• PubChem ID: 50998631
• Update Time: 2025-04-20

1-bromo-3,4-difluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-trifluoromethyl-bromobenzene
• 1-bromo-3,4-difluoro-2-(trifluoromethyl)benzene
• FS-4644
• SY237218
• SCHEMBL17222991
• AKOS025211654
• CS-0157212
• 6-Bromo-2,3-difluorobenzotrifluoride
• 1242339-23-6
• D86113
• MFCD16817691
• DB-228445

• MDL： MFCD16817691
• Inchi： 1S/C7H2BrF5/c8-3-1-2-4(9)6(10)5(3)7(11,12)13/h1-2H
• InChI Key： DKRBFARXIWUPMN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(F)(F)F)F)F

Computed Properties

• Exact Mass: 259.926
• Monoisotopic Mass: 259.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.768±0.06 g/cm3(Predicted)
• Boiling Point: 168.4±35.0 °C(Predicted)